Cas no 2229567-67-1 (4-amino-6,6-dimethylheptanoic acid)

• Product name: 4-amino-6,6-dimethylheptanoic acid
• CAS No: 2229567-67-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5887180
• PubChem ID: 130347191

4-amino-6,6-dimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6,6-dimethylheptanoic acid
• 2229567-67-1
• SCHEMBL19262270
• EN300-1813678

• Inchi： 1S/C9H19NO2/c1-9(2,3)6-7(10)4-5-8(11)12/h7H,4-6,10H2,1-3H3,(H,11,12)
• InChI Key： QFMWXROZQKECCY-UHFFFAOYSA-N
• SMILES： OC(CCC(CC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: -1

Additional information on 4-amino-6,6-dimethylheptanoic acid

Professional Introduction to 4-amino-6,6-dimethylheptanoic acid (CAS No: 2229567-67-1)

4-amino-6,6-dimethylheptanoic acid, with the chemical identifier CAS No: 2229567-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural properties, holds promise in various applications ranging from drug development to biochemical research. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate, facilitating the synthesis of more complex molecules essential for therapeutic purposes.

The molecular structure of 4-amino-6,6-dimethylheptanoic acid consists of a seven-carbon chain with two methyl groups at the sixth carbon position, alongside an amino group at the fourth carbon and a carboxylic acid group at the terminal position. This configuration imparts specific physicochemical properties, such as solubility and reactivity, which are critical for its utility in synthetic pathways. The compound's stereochemistry, particularly the arrangement of substituents around the chiral centers, plays a pivotal role in determining its biological activity and interaction with biological targets.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 4-amino-6,6-dimethylheptanoic acid in drug design. Studies have demonstrated its role as a building block in the synthesis of peptidomimetics and protease inhibitors. These inhibitors are particularly relevant in the treatment of chronic diseases such as cancer and inflammation-related disorders. The compound's ability to mimic natural amino acids while introducing additional functional groups allows for fine-tuning of binding affinities and selectivity against specific enzymes or receptors.

One of the most compelling aspects of 4-amino-6,6-dimethylheptanoic acid is its application in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new pharmacophores capable of disrupting bacterial cell wall synthesis or metabolic pathways. Researchers have leveraged the structural features of this compound to design derivatives that exhibit potent antibacterial activity. Preliminary in vitro studies have shown promising results, indicating that certain analogs derived from 4-amino-6,6-dimethylheptanoic acid can inhibit the growth of multi-drug resistant strains without significant toxicity to human cells.

The field of bioconjugation chemistry has also seen significant advancements through the use of 4-amino-6,6-dimethylheptanoic acid. By linking this compound to biomolecules such as antibodies or nucleic acids, researchers can enhance drug delivery systems and improve therapeutic efficacy. For instance, peptidomimetics incorporating this moiety have been explored as targeted therapeutics for cancer treatment. The amino group allows for facile coupling with various biomolecules via amide bond formation, while the hydrophobic nature of the alkyl chain ensures adequate solubility and stability in biological environments.

Furthermore, 4-amino-6,6-dimethylheptanoic acid has found utility in materials science applications. Its unique chemical properties make it a suitable candidate for polymer synthesis and surface modification techniques. In particular, researchers have investigated its incorporation into polymeric matrices to enhance mechanical strength or thermal stability. These modifications are particularly relevant in industrial applications where high-performance materials are required.

The synthesis of 4-amino-6,6-dimethylheptanoic acid itself is an area of active research. Traditional synthetic routes often involve multi-step organic transformations that can be both time-consuming and costly. However, recent developments in catalytic methods have enabled more efficient production processes. For example, asymmetric hydrogenation techniques have been employed to introduce chirality into the molecule with high enantioselectivity. Such advancements not only improve yield but also reduce environmental impact by minimizing waste generation.

Future directions in the study of 4-amino-6,6-dimethylheptanoic acid include exploring its potential as a chiral ligand or catalyst in asymmetric synthesis. The compound's ability to coordinate with transition metals could enable novel catalytic cycles that facilitate complex bond formations essential for pharmaceutical intermediates. Additionally, investigating its role in metal-organic frameworks (MOFs) may uncover new applications in gas storage or separation technologies.

In conclusion,4-amino-6,6-dimethylheptanoic acid (CAS No: 2229567-67-1) represents a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool in pharmaceutical research, material science, and biochemical applications. As synthetic methodologies continue to evolve and computational tools become more sophisticated,4-amino-6,6-dimethylheptanoic acid is poised to play an increasingly significant role in advancing scientific knowledge and developing innovative solutions to global challenges.